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Compound of Interest

Compound Name: Hydroxy-PEG2-CH2COONa

Cat. No.: B11908423 Get Quote

Essential Safety and Handling Guide for
Hydroxy-PEG2-CH2COONa
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hydroxy-PEG2-CH2COONa. Adherence to these

procedures is vital for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Global Harmonized System (GHS) of Classification and Labelling of

Chemicals, Hydroxy-PEG2-CH2COONa is classified with the following hazards[1]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Given these potential hazards, the following personal protective equipment (PPE) is mandatory

to minimize exposure and ensure personal safety.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Glasses

Must meet ANSI

Z.87.1-1989 standard

or European Standard

EN166. Should

feature side shields

for comprehensive

protection.[2][3]

Protects against

chemical splashes

and airborne particles

that can cause serious

eye irritation[1][3].

Face Shield

To be worn over

safety glasses or

goggles.

Recommended when

there is a significant

risk of splashing or a

large volume of the

chemical is being

handled[4].

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile or

neoprene gloves are

suitable for providing

a barrier against skin

contact.[3][4]

Prevents skin irritation

by avoiding direct

contact with the

chemical.[3] Gloves

should be inspected

before use and

disposed of after

handling the

substance.[4][5]

Body Protection Laboratory Coat

A standard lab coat

should be worn to

protect against

accidental spills.

Provides a removable

barrier to protect skin

and personal clothing

from contamination.[2]

[4]

Protective Clothing

Long pants and

closed-toe, closed-

heel shoes are

required.

Ensures that no skin

on the lower body or

feet is exposed to

potential spills.[4]

Respiratory Protection Respirator (if

necessary)

Use a NIOSH-

approved respirator if

Mitigates the risk of

respiratory tract
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engineering controls

(like a fume hood) are

insufficient or when

handling large

quantities that may

generate dust or

aerosols.[3][4]

irritation from inhaling

dust or aerosols of the

compound.[1][3]

Operational Plan for Safe Handling
A systematic approach to handling Hydroxy-PEG2-CH2COONa is essential to minimize risks.

The following workflow outlines the key steps for safe operational procedures.
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Preparation

Handling

Post-Handling & Cleanup

Designate and Prepare
Handling Area

Gather All Necessary
PPE Don Appropriate PPE

Proceed to Handling

Locate Eyewash Station
and Safety Shower

Handle Hydroxy-PEG2-CH2COONa
in a Well-Ventilated Area

Avoid Generating Dust
or Aerosols Tightly Close Container

Complete Handling

Clean and Decontaminate
Work Area

Doff and Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for Hydroxy-PEG2-CH2COONa.
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Procedural Steps:

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Before handling, inspect all PPE for integrity.

Handling:

Wear all required PPE as detailed in the table above.

When weighing or transferring the solid material, do so carefully to avoid creating dust.

If making a solution, add the solid to the solvent slowly to prevent splashing.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.
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Disposal Workflow:

Waste Collection

Storage & Disposal

Collect Solid Waste in a
Labeled, Sealed Container

Collect Liquid Waste in a
Labeled, Sealed Container

Collect Contaminated PPE
Separately

Store Waste in a Designated
Secondary Containment Area

Proceed to Storage

Dispose of Waste Through
Certified Hazardous Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy-PEG2-CH2COONa
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy-PEG2-CH2COONa
https://pim-resources.coleparmer.com/sds/95161.pdf
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.spectrumchemical.com/media/sds/C3326_AGHS.pdf
https://www.benchchem.com/product/b11908423#personal-protective-equipment-for-handling-hydroxy-peg2-ch2coona
https://www.benchchem.com/product/b11908423#personal-protective-equipment-for-handling-hydroxy-peg2-ch2coona
https://www.benchchem.com/product/b11908423#personal-protective-equipment-for-handling-hydroxy-peg2-ch2coona
https://www.benchchem.com/product/b11908423#personal-protective-equipment-for-handling-hydroxy-peg2-ch2coona
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11908423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11908423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

